2-ethoxy-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[oxan-4-yl(thiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C14H21NO3S/c1-2-17-10-13(16)15-14(12-4-3-9-19-12)11-5-7-18-8-6-11/h3-4,9,11,14H,2,5-8,10H2,1H3,(H,15,16)
• InChI Key: AAEHESMLQHSBKS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC(C1CCOCC1)C2=CC=CS2
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol

Description

The compound “2-ethoxy-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide” is a complex organic molecule. It contains an acetamide group, which is a functional group consisting of a carbonyl group single-bonded to a nitrogen atom. It also contains a tetrahydro-2H-pyran ring, which is a six-membered ring with one oxygen atom and five carbon atoms. The thiophen-2-yl group is a five-membered aromatic ring containing four carbon atoms and a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydro-2H-pyran ring and the thiophen-2-yl group would contribute to the three-dimensionality of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and structure. For example, the presence of an amide group could result in hydrogen bonding, affecting the compound’s solubility and boiling point.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

The compound’s functional groups make it valuable in synthetic chemistry:

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Mechanism of Action

Target of Action

The primary targets of the compound “2-ethoxy-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide” are currently unknown. This compound contains a thiophene ring, which is a common structural motif in biologically active compounds . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets and can exhibit a range of biological activities .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Thiophene derivatives have been shown to interact with a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its applications. It could be studied for potential medicinal properties, or it could be used as a building block in the synthesis of more complex molecules.